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Compound of Interest

Compound Name: 1-Chloropentane

cat. No.: B165111

An In-depth Technical Guide on the Physicochemical Properties of 1-Chloropentane

This guide provides a comprehensive overview of the boiling point and density of 1-
Chloropentane, intended for researchers, scientists, and professionals in drug development. It
includes key physicochemical data, detailed experimental protocols for the determination of
these properties, and a workflow diagram for density measurement.

Physicochemical Data of 1-Chloropentane

1-Chloropentane, also known as n-amyl chloride, is an alkyl halide with the chemical formula
CH3(CHZ2)4Cl. It is a colorless, flammable liquid.[1] The following table summarizes its key
physical properties.
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Property Value Conditions Reference
Boiling Point i;)S " (226°F; 381 Standard Pressure [1]

107-108 °C Standard Pressure [2][3]

107.8 °C Standard Pressure [4]

105 °C Standard Pressure [5]

107.2+3.0°C at 760 mmHg [6]

Density 0.88 g/cm?3 Standard Conditions [1107]

0.882 g/mL at25°C [2][3]

0.8818 g/cm3 at 20/4 °C [4]

0.9+£0.1g/cm3 Not Specified [6]

Experimental Protocols

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[8] This is a characteristic physical property that can be used to identify substances

and assess their purity.[9]

Method 1: Micro-Boiling Point Determination (Capillary Method)

This method is suitable when only a small amount of the liquid sample is available.[10]

o Apparatus: A small test tube, a capillary tube sealed at one end, a thermometer, a heating

apparatus (e.g., a Thiele tube or a melting point apparatus), and a rubber band or wire to

attach the test tube and thermometer.[9][11]

e Procedure:

o A small amount of 1-Chloropentane is placed in the small test tube.

o The capillary tube is placed inside the test tube with its open end submerged in the liquid.
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o The test tube is attached to a thermometer.

o The assembly is heated gently. Initially, air trapped in the capillary tube will be expelled.
[10]

o As the temperature approaches the boiling point, a steady stream of bubbles will emerge
from the capillary tube.[12]

o The heat source is then removed, and the apparatus is allowed to cool.

o The boiling point is the temperature at which the liquid begins to enter the capillary tube.
[10][12]

Method 2: Simple Distillation
This method is used when a larger volume of the liquid is available (at least 5 mL).[8]

o Apparatus: A distillation flask, a condenser, a receiving flask, a thermometer, and a heating
mantle.

e Procedure:

o The 1-Chloropentane sample is placed in the distillation flask along with boiling chips to
ensure smooth boiling.

o The apparatus is assembled for simple distillation, ensuring the thermometer bulb is
positioned just below the side arm of the distillation flask to accurately measure the
temperature of the vapor.

o The liquid is heated, and as it boils, the vapor travels into the condenser, where it cools
and liquefies, and the distillate is collected in the receiving flask.

o The boiling point is the stable temperature observed on the thermometer during the
distillation process.[10]

Determination of Density
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Density is the mass of a substance per unit volume (p = m/V).[13] It is an important physical
property that is often reported at a specific temperature, as it can vary with temperature
changes.[14]

Method: Direct Measurement of Mass and Volume
This is a straightforward method for determining the density of a liquid.

o Apparatus: A digital balance, and a volumetric instrument such as a graduated cylinder,
pipette, or pycnometer (density bottle).[13][14] For higher accuracy, a pipette or pychometer
is preferred.

e Procedure:

o The mass of a clean, dry empty container (e.g., a beaker or pycnometer) is measured
using a digital balance and recorded.

o A known volume of 1-Chloropentane is carefully transferred into the container. When
using a graduated cylinder, the volume should be read from the bottom of the meniscus at
eye level to avoid parallax error.[13]

o The container with the liquid is reweighed, and the mass is recorded.

o The mass of the liquid is calculated by subtracting the mass of the empty container from
the mass of the container with the liquid.

o The density is calculated by dividing the mass of the liquid by the volume of the liquid.[15]

o For improved accuracy, the measurement should be repeated multiple times, and the
average density should be calculated.[13]

Visualizations
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Preparation

Clean and dry a pycnometer

Allow pycnometer to equilibrate to room temperature

Measurement

Weigh the empty pycnometer (m1) Record the volume of the pycnometer (V)

Fill the pycnometer with 1-Chloropentane

Weigh the filled pycnometer (m2)

Calculation

(Calculate mass of liquid (m = m2 - m1)

:

[Calculate density (p =m/V)

Result

Final Density of 1-Chloropentane

Click to download full resolution via product page

Caption: Workflow for the experimental determination of the density of 1-Chloropentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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